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Compound of Interest

Compound Name: 4-Amino-3-iodobenzoic acid

Cat. No.: B1265520 Get Quote

An In-depth Technical Guide to 4-Amino-3-iodobenzoic Acid

Abstract
This technical guide provides a comprehensive overview of 4-Amino-3-iodobenzoic acid, a

pivotal intermediate in organic synthesis with significant applications in the pharmaceutical and

chemical industries. This document elucidates its chemical and physical properties, provides a

detailed experimental protocol for its synthesis, discusses its applications in research and drug

development, and outlines essential safety and handling procedures. The guide is intended for

researchers, scientists, and professionals in drug development, offering a consolidated

resource of technical data and methodologies.

Chemical and Physical Properties
4-Amino-3-iodobenzoic acid is a substituted aromatic compound characterized by an amino

group, an iodine atom, and a carboxylic acid group attached to a benzene ring.[1] These

functional groups impart specific reactivity and physical characteristics to the molecule, making

it a versatile building block in organic chemistry.[1][2] Its properties are summarized in the table

below.
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Property Value Reference(s)

IUPAC Name 4-amino-3-iodobenzoic acid [3]

CAS Number 2122-63-6 [3][4]

Molecular Formula C₇H₆INO₂ [3][4]

Molecular Weight 263.03 g/mol [1][3][4][5][6][7]

Appearance
Light brown to yellowish

crystalline powder
[1]

Melting Point 206.0 to 210.0 °C / 288 °C [1][8]

Boiling Point 390.7 ± 37.0 °C (Predicted) [8]

Density 2.082 - 2.129 g/cm³ (Predicted) [1][8]

Solubility

Soluble in water (50 g/L at

25°C). Moderately soluble in

polar organic solvents like

alcohols and ether.

[1][8][9]

InChI Key
FPLDDZRJTOXFCB-

UHFFFAOYSA-N
[3][10]

Synthesis of 4-Amino-3-iodobenzoic Acid
A common and efficient method for the synthesis of 4-Amino-3-iodobenzoic acid involves a

two-step process starting from p-aminobenzoic acid ethyl ester.[4][8] This procedure is

advantageous due to the use of inexpensive and readily available starting materials.[4]

Experimental Protocol
Step 1: Synthesis of 4-Amino-3-iodobenzoic acid ethyl ester

Reactants:

p-Aminobenzoic acid ethyl ester (0.01 mol)

Potassium iodide (0.01 mol)
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Sodium hypochlorite (oxidant, 0.02 mol)

Solvent: Water (5 mL) and anhydrous ethanol (15 mL)

Procedure:

In a suitable reaction flask, combine p-aminobenzoic acid ethyl ester, potassium iodide,

water, and anhydrous ethanol.

Maintain the reaction temperature at 30°C.

Add sodium hypochlorite to the mixture.

Allow the reaction to proceed for 2 hours under heating.

The yield of 4-Amino-3-iodobenzoic acid ethyl ester under these conditions can reach

up to 90.2%.[4]

Step 2: Hydrolysis to 4-Amino-3-iodobenzoic acid

Reactants:

4-Amino-3-iodobenzoic acid ethyl ester (from Step 1)

Lithium hydroxide solution

Methanol

Dilute hydrochloric acid

Dichloromethane

Procedure:

To the reaction flask containing 4-Amino-3-iodobenzoic acid ethyl ester, add lithium

hydroxide solution and methanol.

Stir the mixture at 30°C for 6 hours.[4][8]
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Remove the solvent under vacuum.

Adjust the pH of the residue to 3-5 with dilute hydrochloric acid.

Extract the product with dichloromethane (2 x 50 mL).[4][8]

Combine the organic extracts, concentrate the solution, and purify the crude product by

silica gel column chromatography using a dichloromethane:methanol (15:1) eluent system

to obtain pure 4-Amino-3-iodobenzoic acid.[4][8]
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Step 1: Ester Synthesis

Step 2: Hydrolysis & Purification

p-Aminobenzoic acid ethyl ester

Reaction at 30°C for 2h

KI, NaClO

4-Amino-3-iodobenzoic acid ethyl ester

Stir at 30°C for 6h

LiOH, Methanol

pH adjustment,
DCM extraction

Silica gel chromatography

4-Amino-3-iodobenzoic acid

Click to download full resolution via product page

Synthesis workflow for 4-Amino-3-iodobenzoic acid.

Applications in Research and Drug Development
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4-Amino-3-iodobenzoic acid is a valuable intermediate in the synthesis of a variety of organic

molecules.[4][8] Its structural features, particularly the presence of amino, iodo, and carboxylic

acid groups, allow for diverse chemical transformations.

Intermediate for Dyes and Pigments: It serves as a key precursor for the synthesis of active

dyes and azo dyes.[4][8]

Pharmaceutical Synthesis: This compound is a crucial building block in the development of

therapeutic agents. It is used in the synthesis of thiazolinones and benzimidazolone

derivatives, which are scaffolds of interest in medicinal chemistry.[4][8] The related

compound, 4-iodobenzoic acid, is known to participate in coupling reactions like Suzuki and

Heck couplings, which are fundamental in constructing complex drug molecules, particularly

for anti-inflammatory and anti-cancer agents.[2]

Other Industrial Applications: It is also utilized as an intermediate in the production of

fragrances, various esters, and UV absorbers.[4][8]

Synthetic Pathways

4-Amino-3-iodobenzoic acid
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Role as a versatile building block in chemical synthesis.

Safety and Handling
4-Amino-3-iodobenzoic acid is associated with several hazards and requires careful handling

to ensure laboratory safety.
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Hazard Identification:

Causes skin irritation (H315).[3][10][11]

Causes serious eye irritation (H319).[3][10][11]

May cause respiratory irritation (H335).[3][10][11]

Precautionary Measures:

Handling: Use in a well-ventilated area.[12] Wear suitable protective clothing, gloves, and

eye/face protection.[12][13][14] Avoid formation of dust and aerosols.[12][14]

Storage: Keep in a dark place, under an inert atmosphere, at room temperature.[10] Store

in a well-ventilated place and keep the container tightly closed.[13][14]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11][13]

Skin Contact: Wash off with soap and plenty of water.[11][13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[11][13]

Ingestion: Rinse mouth with water. Do not induce vomiting.[11]

Conclusion
4-Amino-3-iodobenzoic acid is a compound of significant interest due to its versatile chemical

nature and its role as a key intermediate in various industrial applications. A thorough

understanding of its properties, synthesis, and safe handling is crucial for its effective utilization

in research and development. This guide provides a foundational resource for scientists and

professionals working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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